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Cat. No.: B15577689

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Catharanthine, a prominent monoterpenoid indole alkaloid isolated from Catharanthus roseus,

is a crucial precursor in the semi-synthesis of the potent anticancer drugs vinblastine and

vincristine.[1] Accurate and precise quantification of catharanthine is essential for quality

control of plant extracts, optimization of synthetic processes, and pharmacokinetic studies. This

application note details a robust High-Performance Liquid Chromatography (HPLC) method for

the quantification of catharanthine tartrate. The described method is based on established

protocols and provides a comprehensive guide for researchers.[2][3][4]

Experimental Protocols
Sample Preparation
A simplified alkaloid extraction from Catharanthus roseus leaves can be performed as follows.

[5]
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Materials:

Dried and powdered leaf material of C. roseus

90% Ethanol

3% Hydrochloric acid (HCl)

Hexane

Methanol (HPLC grade)

Catharanthine tartrate reference standard

0.45 µm syringe filter

Procedure:

Weigh 5 g of powdered C. roseus leaf material.

Extract the powder three times with 30 mL of 90% ethanol for 12 hours each time at room

temperature.[5]

Filter the ethanol extract and concentrate it using a rotary evaporator to approximately 10

mL.[5]

Dilute the concentrated extract with 10 mL of water.[5]

Acidify the solution with 10 mL of 3% HCl.[5]

Wash the acidified extract three times with 30 mL of hexane to remove non-alkaloidal

components.[5]

The resulting aqueous layer, containing the alkaloid hydrochlorides, is ready for HPLC

analysis after filtration through a 0.45 µm syringe filter.[5]

For the reference standard, prepare a stock solution of catharanthine tartrate in methanol

at a concentration of 5 mg/mL.[2] From this stock solution, prepare a series of calibration
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standards by diluting with the mobile phase.

HPLC Method
Several HPLC methods have been developed for the quantification of catharanthine.[2][3][6]

The following protocol is a representative isocratic reverse-phase method.

Instrumentation:

HPLC system with a UV detector

C18 column (e.g., Zorbax Eclipse plus C18, 250 mm x 4.6 mm, 5 µm)[2][5]

Chromatographic Conditions:

Parameter Condition

Mobile Phase

Methanol:Acetonitrile:25 mM Ammonium

Acetate buffer with 0.1% Triethylamine

(15:45:40, v/v/v)[2]

Flow Rate 1.0 mL/min[2][5]

Column Temperature 35°C[5]

Detection Wavelength 297 nm[2]

Injection Volume 10 µL[5]

Run Time
Sufficient to allow for the elution of all

compounds of interest (e.g., >20 minutes)[5]

Data Presentation
The following tables summarize the quantitative data from various validated HPLC methods for

catharanthine quantification.

Table 1: Chromatographic Parameters from Different Studies
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Parameter Method 1[2] Method 2[3] Method 3[4]

Stationary Phase

Zorbax Eclipse plus

C18 (250 x 4.6 mm, 5

µm)

Merck Chromolith

Performance RP-18e

Waters (5)C18-MS-II

(250 x 4.6 mm)

Mobile Phase

Methanol:Acetonitrile:

25 mM Ammonium

Acetate with 0.1%

Triethylamine

(15:45:40)

Acetonitrile:0.1M

Phosphate buffer with

0.5% Glacial Acetic

Acid (21:79, v/v), pH

3.5

Methanol:1% (v/v)

Diethylamine solution,

pH 7.3 (Gradient)

Flow Rate 1.0 mL/min 1.2 mL/min Not Specified

Detection 297 nm (UV) 254 nm (UV) 220 nm (UV)

Retention Time
Not specified for

Catharanthine alone

Not specified for

Catharanthine alone
Not specified

Table 2: Method Validation Data for Catharanthine Quantification

Parameter
Value (Siddiqui et
al., 2011)[2]

Value (Kartal et al.,
2005)[3]

Value (Yang et al.,
2007)[4]

Linearity Range 0.5–200 µg/mL 0.25–25 µg/mL 0.03–1 mg/mL

Correlation Coefficient

(r²)
1 Not Specified 0.9999

LOD ≤ 0.20 µg/mL 18 µg/mL Not Specified

LOQ Not Specified 56 µg/mL Not Specified

Accuracy (%

Recovery)
98.09%–108% 98% 97.0%

Precision (RSD %) < 2.68% 1.33% 1.37%

Mandatory Visualization
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The following diagram illustrates the general experimental workflow for the HPLC quantification

of catharanthine tartrate.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15577689/docs?utm_src=pdf-body#application-note-quantification-of-catharanthine-tartrate-by-high-performance-liquid-chromatography-hplc
https://www.benchchem.com/product/b15577689/docs?utm_src=pdf-body-img#application-note-quantification-of-catharanthine-tartrate-by-high-performance-liquid-chromatography-hplc
https://www.benchchem.com/product/b15577689?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577689?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Catharanthine Tartrate - LKT Labs [lktlabs.com]

2. phcog.com [phcog.com]

3. Simultaneous determination of vincristine, vinblastine, catharanthine, and vindoline in
leaves of catharanthus roseus by high-performance liquid chromatography - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. [Simultaneous determination of vindoline, catharanthine and anhydrovinblastine in
Catharanthus roseus by high performance liquid chromatography] - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. benchchem.com [benchchem.com]

6. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Note: Quantification of Catharanthine
Tartrate by High-Performance Liquid Chromatography (HPLC)]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b15577689/docs#application-note-
quantification-of-catharanthine-tartrate-by-high-performance-liquid-chromatography-hplc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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